Cas no 53278-13-0 (1,3-Bis(2-hydroxyphenyl)propane-1,3-dione)

1,3-Bis(2-hydroxyphenyl)propane-1,3-dione structure
53278-13-0 structure
Product Name:1,3-Bis(2-hydroxyphenyl)propane-1,3-dione
CAS No:53278-13-0
MF:C15H12O4
MW:256.253384590149
CID:2830682
PubChem ID:12590432
Update Time:2025-04-21

1,3-Bis(2-hydroxyphenyl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-bis-(2-hydroxyphenyl)-1,3-propanedione
    • 53278-13-0
    • 1,3-Bis(2-hydroxyphenyl)propane-1,3-dione
    • DTXSID30503599
    • DTXCID60454409
    • SCHEMBL598345
    • Inchi: 1S/C15H12O4/c16-12-7-3-1-5-10(12)14(18)9-15(19)11-6-2-4-8-13(11)17/h1-8,16-17H,9H2
    • InChI Key: FERWUCFAQLAGDE-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1O)CC(C1C=CC=CC=1O)=O

Computed Properties

  • Exact Mass: 256.07355886Da
  • Monoisotopic Mass: 256.07355886Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 74.6Ų

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